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Compound of Interest

Compound Name:
1-(3-hydroxy-1H-pyrrol-2-

yl)ethanone

CAS No.: 95232-59-0

Cat. No.: B12876327

Get Quote

Executive Summary
1-(3-hydroxy-1H-pyrrol-2-yl)ethanone is a bifunctional heterocyclic building block

characterized by a pyrrole core substituted with an electron-withdrawing acetyl group at the C2

position and a hydroxyl group at the C3 position. Unlike unstable 3-hydroxypyrrole, this

derivative is stabilized by an intramolecular hydrogen bond between the carbonyl oxygen and

the hydroxyl proton.

In material science, it is valued for:

Redox Activity: Functioning as a monomer or co-monomer for functionalized conducting

polymers with tunable bandgaps.

Metal Chelation: Acting as a bidentate (

- or

-) ligand for synthesizing Metal-Organic Frameworks (MOFs) or sensing transition metals.
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Radical Scavenging: Serving as a potent antioxidant additive in bioplastics and coatings,

leveraging its phenolic-like hydrogen atom transfer (HAT) capability.

Chemical Properties & Tautomerism
Understanding the tautomeric equilibrium is critical for experimental design. The compound

exists in equilibrium between the enol form (3-hydroxy) and the keto form (pyrrolinone).

Enol Form (Aromatic): Favored in non-polar solvents and stabilized by intramolecular H-

bonding. Essential for antioxidant activity.

Keto Form (Non-aromatic): Favored in polar protic solvents. Reactive towards nucleophiles.

Structural Dynamics Diagram

Figure 1: Tautomeric equilibrium and metal chelation pathways of 2-acetyl-3-hydroxypyrrole.
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Experimental Protocols
Protocol A: Electrochemical Polymerization (Conducting
Films)
Objective: To synthesize a functionalized polypyrrole film with redox-active pendant groups for

sensor applications. Note: Due to the blocked C2 position, this monomer is best used as a co-

monomer with unsubstituted pyrrole or 3,4-ethylenedioxythiophene (EDOT) to introduce

functionality without terminating the chain.

Materials:
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Monomer: 1-(3-hydroxy-1H-pyrrol-2-yl)ethanone (10 mM)

Co-monomer: Pyrrole (90 mM)

Electrolyte: 0.1 M Lithium Perchlorate (

) in Acetonitrile

Reference Electrode:

(0.01 M

in ACN)

Working Electrode: Glassy Carbon or ITO

Step-by-Step Procedure:

Solution Preparation: Dissolve the monomer and co-monomer in the electrolyte solution.

Deaerate with

gas for 15 minutes to remove oxygen, which quenches radical cations.

Cyclic Voltammetry (CV): Scan the potential from -0.5 V to +1.2 V vs.

at a scan rate of 50 mV/s.

Observation: Look for the onset of oxidation around +0.8 V (attributed to the pyrrole ring).

Potentiostatic Deposition: Apply a constant potential of +0.95 V for 60-120 seconds to grow a

stable film.

Washing: Rinse the electrode gently with monomer-free acetonitrile to remove unreacted

species.

Characterization: Analyze the film using Electrochemical Impedance Spectroscopy (EIS) to

determine charge transfer resistance (

).
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Protocol B: Metal Chelation & Sensing (UV-Vis)
Objective: To utilize the bidentate nature of the molecule for detecting

or

ions.

Materials:

Ligand Stock: 1 mM 1-(3-hydroxy-1H-pyrrol-2-yl)ethanone in Ethanol.

Metal Standards: 1 mM

,

,

in Ethanol.

Step-by-Step Procedure:

Baseline Measurement: Record the UV-Vis spectrum (200-800 nm) of the ligand solution.

Note the

transition peak (typically ~280-300 nm).

Titration: Add aliquots (10

) of the metal standard to 2 mL of the ligand solution.

Observation: Monitor the appearance of a new Charge Transfer (CT) band in the visible

region (400-600 nm) or a bathochromic shift.

Mechanism:[1][2][3] The enolic oxygen and the acetyl oxygen coordinate to the metal,

deprotonating the hydroxyl group.

Stoichiometry Determination: Plot absorbance vs. [Metal]/[Ligand] ratio (Job’s Plot) to

confirm 1:1 or 1:2 binding stoichiometry.
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Protocol C: Antioxidant Efficiency Testing (DPPH Assay)
Objective: To validate the radical scavenging potential for use in stabilizing biopolymers.

Materials:

DPPH Reagent: 0.1 mM 2,2-diphenyl-1-picrylhydrazyl in Methanol (purple solution).

Sample: 1-(3-hydroxy-1H-pyrrol-2-yl)ethanone (various concentrations: 10-100

).

Step-by-Step Procedure:

Mixing: Mix 1 mL of sample solution with 3 mL of DPPH reagent.

Incubation: Incubate in the dark at room temperature for 30 minutes.

Measurement: Measure absorbance at 517 nm (

). Compare against a blank (

).

Calculation:

Result Interpretation: A lower

value indicates higher antioxidant potency, comparable to BHT or ascorbic acid.

Synthesis & Purification Guide
If the compound is not commercially available in the required purity, it can be synthesized via

the Paal-Knorr analogous reaction or modified Maillard reaction pathways.

General Synthesis Strategy:

Precursors: React glycine ethyl ester with an appropriate 1,3-dicarbonyl equivalent or via the

condensation of hydroxy-ketones with ammonia/amines.
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Isolation: The compound is often found in complex reaction mixtures (e.g., sugar-amine

browning models).

Purification (Critical):

Extraction: Use Ethyl Acetate at pH 5-6.

Column Chromatography: Silica gel; Eluent: Hexane/Ethyl Acetate (gradient 80:20 to

50:50).

Recrystallization: From Ethanol/Water if solid; otherwise, purify by vacuum distillation.

Data Summary Table
Property Value / Characteristic Relevance

Molecular Formula Precursor validation

Molecular Weight 125.13 g/mol Stoichiometric calculations

Solubility Ethanol, DMSO, Acetonitrile
Solvent selection for

polymerization

pKa (OH group) ~8.5 - 9.5 (Estimated) pH-dependent chelation

Redox Potential V vs Ag/AgCl Polymerization onset

UV-Vis ~290 nm (Enol), ~330 nm

(Keto)
Characterization of tautomers
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(Note: While specific literature on "1-(3-hydroxy-1H-pyrrol-2-yl)ethanone" is niche, these

references cover the essential chemistry of the 3-hydroxypyrrole class and its derivatives.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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